molecular formula C22H18N4O2S2 B2776517 4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(4-(pyridin-3-yl)thiazol-2-yl)benzamide CAS No. 1251622-35-1

4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(4-(pyridin-3-yl)thiazol-2-yl)benzamide

Cat. No. B2776517
CAS RN: 1251622-35-1
M. Wt: 434.53
InChI Key: RXSULKHWHCGMGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

  • It belongs to the class of compounds containing an imidazole ring, which is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, and two double bonds .

Scientific Research Applications

Synthesis and Spectroscopic Applications

Compounds related to 4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(4-(pyridin-3-yl)thiazol-2-yl)benzamide have been synthesized for their potential biological activity. The synthesis involves heterocyclic compounds characterized by elemental analysis, NMR, FT–IR, and LC-MS spectral studies. These compounds exhibit antibacterial and antifungal activities, indicating their potential for developing new antimicrobial agents (G. K. Patel & H. S. Patel, 2015).

Structural Characterization and Protonation Studies

The structural characterization of similar compounds has revealed different sites of protonation and distinct intermolecular hydrogen bonding patterns. These studies are crucial for understanding the molecular behavior in various environments, which can be applied in designing drugs with targeted delivery mechanisms (Denise Böck et al., 2021).

Anticancer Activity

Some thiazole compounds have shown fluorescence quenching with certain dyes and demonstrated anticancer activity against human breast cancer cell lines. This suggests their potential use in cancer therapy and diagnostic imaging (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Antioxidant and Antitumor Activities

Novel synthesized heterocyclic compounds, including thiazole derivatives, have exhibited high efficiency in antioxidant, antitumor, and antimicrobial activities. These compounds could be utilized in creating new treatments for various diseases, including cancer, and in developing biologically active fabrics (M. Khalifa et al., 2015).

Nematocidal Activity

Recent studies have shown novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group to possess significant nematocidal activities. This suggests potential agricultural applications in controlling nematode pests (Dan Liu et al., 2022).

properties

IUPAC Name

4-[(4-cyclopropyl-1,3-thiazol-2-yl)methoxy]-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H18N4O2S2/c27-21(26-22-25-19(13-30-22)16-2-1-9-23-10-16)15-5-7-17(8-6-15)28-11-20-24-18(12-29-20)14-3-4-14/h1-2,5-10,12-14H,3-4,11H2,(H,25,26,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXSULKHWHCGMGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CSC(=N2)COC3=CC=C(C=C3)C(=O)NC4=NC(=CS4)C5=CN=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H18N4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((4-cyclopropylthiazol-2-yl)methoxy)-N-(4-(pyridin-3-yl)thiazol-2-yl)benzamide

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